Cas no 1235441-68-5 (tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate
• CAS No: 1235441-68-5
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 4579609
• Update Time: 2025-05-19

tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-Aminobenzoyloxy)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(4-aminobenzoyl)oxy]-, 1,1-dimethylethyl ester
• tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-10-8-14(9-11-19)22-15(20)12-4-6-13(18)7-5-12/h4-7,14H,8-11,18H2,1-3H3
• InChI Key： PGOLMYYEIPWJPP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(OC(=O)C2=CC=C(N)C=C2)CC1

tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate

Chemical Profile of tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate (CAS No: 1235441-68-5)

tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate, identified by its CAS number 1235441-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in biologically active molecules. The presence of a tert-butyl group at the 1-position and an aminobenzoyloxy moiety at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The aminobenzoyloxy substituent, derived from aniline derivatives, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. This functional group is known to enhance binding affinity to biological targets by increasing hydrophobic interactions and hydrogen bonding capabilities. In recent years, there has been a surge in research focusing on piperidine derivatives due to their potential applications in treating neurological disorders, infectious diseases, and cancer. The structural features of tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The tert-butyl group, while providing steric hindrance that can improve metabolic stability, also allows for easy modification through various chemical reactions such as hydrolysis or coupling with other functional groups. This flexibility enables chemists to design derivatives with tailored properties for specific therapeutic applications. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular docking studies have shown that tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate can interact with several protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions are often mediated by the aminobenzoyloxy moiety, which can form hydrogen bonds with polar residues in the binding pocket of the target protein. Such insights have guided experimental efforts to optimize the compound’s potency and selectivity.

In addition to its role as a pharmacophore, this compound has been investigated for its potential role in modulating immune responses. Piperidine derivatives are known to influence immune cell function by interacting with cytokine receptors and signaling pathways. The tert-butyl group may enhance membrane permeability or stability upon administration, while the aminobenzoyloxy part can engage with intracellular signaling molecules. Preliminary studies suggest that derivatives of this compound could have applications in immunomodulatory therapies, particularly in autoimmune diseases where precise control over immune responses is essential.

The synthesis of tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies to introduce the desired functional groups sequentially. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic pathways, such as catalytic methods that minimize waste generation. These efforts align with broader industry trends toward environmentally conscious drug development.

The pharmacological profile of this compound is still under active investigation, but early findings are promising. In vitro assays have demonstrated activity against several disease-relevant targets, including proteases involved in viral replication and inflammatory mediators. The compound’s ability to cross cell membranes efficiently suggests it may have therapeutic applications where systemic delivery is required. Furthermore, its structural similarity to known drugs allows for comparative studies that can inform future drug design strategies.

Future directions in research may focus on exploring analogs of tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate that exhibit enhanced bioavailability or reduced toxicity. Modifications such as changing the substitution pattern on the piperidine ring or introducing additional functional groups could yield compounds with improved pharmacological profiles. Collaborative efforts between experimental chemists and computational biologists will be crucial in accelerating these discoveries.

In conclusion, tert-butyl 4-(4-aminobenzoyloxy)piperidine-1-carboxylate (CAS No: 1235441-68-5) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, driven by ongoing research into novel drug candidates derived from piperidine scaffolds. As our understanding of molecular interactions advances, compounds like this one will continue to play a vital role in shaping future treatments for human diseases.